Cas no 34183-22-7 (Propafenone hydrochloride)

• Product name: Propafenone hydrochloride
• CAS No: 34183-22-7
• MF: C₂₁H₂₈ClNO₃
• MW: 377.9049
• MDL: MFCD00079243
• CID: 54203
• PubChem ID: 253660866

Propafenone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propafenone HCl
• 1-[2-(2-HYDROXY-3-[PROPYLAMINO]-PROPOXY)PHENYL]-3-PHENYL-1-PROPANONE HYDROCHLORIDE
• 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one hydrochloride
• PROPAFENONE HYDROCHLORIDE
• 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-1-propanonhydroc
• 2’-(2-hydroxy-3-(propylamino)propoxy)-3-phenylpropiophenonehydrochloride
• 2’-(2-hydroxy-3-(propylamino)propoxy)-3-phenyl-propiophenonhydrochloride
• baxarytmon
• fenoprain
• propafenonhydrochlorid
• rhythmonorm
• rytmonorm
• sa79
• wz884
• Arythmol
• Pronon
• Rythmol
• Rytmonor
• 1-Propanone, 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-, hydrochloride (9CI)
• Propiophenone, 2'-[2-hydroxy-3-(propylamino)propoxy]-3-phenyl-, hydrochloride (8CI)
• Propafenone (hydrochloride)
• Propafenone Hydrochl
• Propafenone Hydrochloride (Rythmol SR® ,Rytmonorm®)
• 1-[2-(2-Hydroxy-3-(propylamino)propoxy)phenyl]-3-phenyl-1-propanone hydrochloride
• 1-[2-[2-Hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-1-propanone Hydrochloride
• Rythmol SR
• Propafenon hydrochlorid
• SA 79
• Propafenon hydrochlorid [German]
• WZ 884
• 1-{2-[2-hydroxy-3-(propylamino)propoxy]phenyl}-3-phenylpropan-1-one hydrochloride
• 1-(2-(2-Hydroxy-3-(propylamino)propoxy)phenyl)-3-phenylpropan-1-one hydrochloride
• MLS000069682
• CH
• CCG-39061
• Q27108087
• KS-5030
• PROPAFENONE HYDROCHLORIDE [MART.]
• BCP28548
• D00640
• CHEMBL1201063
• 1-(2-((2RS)-2-Hydroxy-3-(propylamino)propyloxy)phenyl)-3-phenylpropan-1-one monohydrochloride
• NS00089639
• 33XCH0HOCD
• RYTHMOLSR
• Z608353988
• 1-(2-[2-Hydroxy-3-(propylamino)propoxy]phenyl)-3-phenyl-1propanone
• PROPAFENONE HYDROCHLORIDE (MART.)
• Tox21_500919
• PROPAFENONE HYDROCHLORIDE [ORANGE BOOK]
• AC-33196
• 1-[2-[2-oxidanyl-3-(propylamino)propoxy]phenyl]-3-phenyl-propan-1-one hydrochloride
• 2'-(2-hydroxy-3-propylaminopropoxy)-3-phenylpropiophenone hydrochloride
• J-019481
• Propiophenone, 2'-(2-hydroxy-3-(propylamino)propoxy)-3-phenyl-, hydrochloride
• P2301
• Propafenone hydrochloride (JP17/USP)
• Propafenone hydrochloride (USAN:USP:JAN)
• PROPAFENONE HYDROCHLORIDE (USP MONOGRAPH)
• NCGC00094230-04
• SMR000058493
• PROPAFENONE HYDROCHLORIDE [EP MONOGRAPH]
• 2'-(2-Hydroxy-3-(propylamino)propoxy)-3-phenylpropiophenone hydrochloride
• Prestwick_831
• NCGC00094230-05
• HMS1922M16
• EN300-51034
• PROPAFENONE HYDROCHLORIDE [JAN]
• PROPAFENONE HYDROCHLORIDE [USP-RS]
• LP00919
• EU-0100919
• PROPAFENONE HYDROCHLORIDE (USP-RS)
• 2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)-N-propylpropan-1-aminium chloride
• UNII-33XCH0HOCD
• A822113
• 1-Propanone, 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-, hydrochloride
• NSC 758640
• 2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]-N-propylpropan-1-aminium chloride
• Rythmol (TN)
• SR-01000000192
• AKOS008901409
• NSC-758640
• SCHEMBL41412
• SA-79 (hydrochloride)
• MLS002222267
• PROPAFENONE HYDROCHLORIDE [WHO-DD]
• SY102091
• PROPAFENONE HYDROCHLORIDE [VANDF]
• MLS001148185
• Propafenone hydrochloride, United States Pharmacopeia (USP) Reference Standard
• SR-01000000192-2
• SPECTRUM1503935
• NCGC00094230-01
• NCGC00094230-03
• 34183-22-7
• AC-11360
• HMS1569D19
• hydron;1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one;chloride
• HY-B0432A
• XWIHRGFIPXWGEF-UHFFFAOYSA-N
• MFCD00079243
• Propafenone hydrochloride, European Pharmacopoeia (EP) Reference Standard
• CHEBI:8466
• NSC758640
• NCGC00261604-01
• 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one;hydrochloride
• PROPAFENONE HYDROCHLORIDE (EP MONOGRAPH)
• EINECS 251-867-9
• SR-01000000192-6
• PROPAFENONE HYDROCHLORIDE [USAN]
• P 4670
• Propafenone hydrochloride [USAN:USP:JAN]
• FT-0630579
• PROPAFENONE HYDROCHLORIDE [USP MONOGRAPH]
• NCGC00094230-02
• Hydrochloride, Propafenone
• DTXSID101017233
• PROPAFENONE HYDROCHLORIDE [MI]
• Pharmakon1600-01503935
• Opera_ID_1835
• Propafenone(Hydrochloride)
• DB-048579
• A11534
• GLXC-10865
• Propafenone hydrochloride

• MDL： MFCD00079243
• Inchi： 1S/C21H27NO3.ClH/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17;/h3-11,18,22-23H,2,12-16H2,1H3;1H
• InChI Key： XWIHRGFIPXWGEF-UHFFFAOYSA-N
• SMILES： Cl[H].O(C1=C([H])C([H])=C([H])C([H])=C1C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])(C([H])([H])N([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 377.17600
• Monoisotopic Mass: 377.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 519.6°C at 760 mmHg
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度33.33 mg/mL(88.20 mM;Need ultrasonic)H2O : 0.67 mg/mL(1.77 mM;Need ultrasonic)
• PSA: 58.56000
• LogP: 4.43430
• Merck: 7794
• Vapor Pressure: No data available
• λmax: 303(MeOH)(lit.)
• Solubility: Not determined

Propafenone hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 46-22
• Safety Instruction： S53-S36/37/39-S45
• RTECS：UH2833000
• Hazardous Material Identification：
• Risk Phrases：R46
• Toxicity：LD50 in rats (mg/kg): 18.8 i.v.; 700 orally (Hapke, Prigge)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Propafenone hydrochloride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class